
Preliminary Findings on CCG-271423 and a
Potential Alternative

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CCG-271423

Cat. No.: B12401727 Get Quote

Initial research on the effects of CCG-271423 has yielded limited publicly available data. The

compound is identified as a chemical reagent involved in click chemistry and has been noted to

inhibit cardiomyocyte contractility and decrease Ca2+ transience.[1] However, a

comprehensive body of research detailing its mechanism of action, extensive in vitro studies, or

established experimental protocols is not readily available in the public domain.

Conversely, a significant amount of research exists for a similarly named compound, CCG-

1423. It is possible that "CCG-271423" may be a typographical error, and the intended subject

of inquiry is CCG-1423, a well-documented inhibitor of the RhoA signaling pathway.

Overview of the More Extensively Studied CCG-1423
CCG-1423 is a small molecule inhibitor that targets the transcriptional activity mediated by the

Myocardin-Related Transcription Factor A (MRTF-A).[2] Its mechanism of action involves

preventing the nuclear import of MRTF-A, thereby disrupting the downstream gene expression

regulated by the Serum Response Factor (SRF).[2][3] This compound and its derivatives have

been shown to have a broad impact on transcription, including the reduction of global RNA

synthesis and the inhibition of transcriptional responses to stimuli like heat shock.[4]

The inhibitory effects of CCG-1423 have been observed in various pathological processes,

including:

Cancer Progression: It has been shown to suppress cancer cell migration and invasion,

particularly in cell lines with high levels of RhoC expression.[2][3] CCG-1423 can also
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selectively induce apoptosis in certain melanoma cell lines.[3]

Tissue Fibrosis: The compound is recognized for its anti-fibrotic properties.[2]

Atherosclerosis: Research indicates that CCG-1423 can inhibit the development of

atherosclerotic lesions.[2]

Given the extensive documentation available for CCG-1423, a detailed technical guide on its

effects, including data presentation, experimental protocols, and signaling pathway diagrams,

can be compiled.

We recommend confirming whether the interest lies in CCG-271423, for which information is

sparse, or if a comprehensive report on the widely studied CCG-1423 would be more

beneficial. Should you wish to proceed with a report on CCG-1423, a full in-depth guide can be

provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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